Methyl 5-chloro-2-fluoro-4-methoxybenzoate

• IUPAC Name: methyl 5-chloro-2-fluoro-4-methoxybenzoate
• InChI: InChI=1S/C9H8ClFO3/c1-13-8-4-7(11)5(3-6(8)10)9(12)14-2/h3-4H,1-2H3
• InChI Key: URWAJTPHXVBOFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)F)C(=O)OC)Cl
• Molecular Formula: C9H8ClFO3
• Molecular Weight: 218.61 g/mol

Description

“Methyl 5-chloro-2-fluoro-4-methoxybenzoate” is a chemical compound with the molecular formula C9H8ClFO3. It is a white to light yellow crystal powder.

Molecular Structure Analysis

The molecular structure of “Methyl 5-chloro-2-fluoro-4-methoxybenzoate” consists of a benzene ring substituted with a methyl ester group, a methoxy group, a chlorine atom, and a fluorine atom. The exact positions of these substituents on the benzene ring can be determined by the numbering in the compound’s name.

Chemical Reactions Analysis

“Methyl 5-chloro-2-methoxybenzoate” is a reactant in the preparation of aryl-1,3,5-triazine derivatives as histamine H4 receptor ligands. This suggests that it can participate in reactions such as nucleophilic aromatic substitution and condensation.

Physical And Chemical Properties Analysis

“Methyl 5-chloro-2-fluoro-4-methoxybenzoate” is a white to light yellow crystal powder. Its molecular weight is 218.61.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Herbicide Intermediates : Methyl 5-chloro-2-fluoro-4-methoxybenzoate serves as an intermediate in the synthesis of various herbicides. For instance, it is used in the preparation of 3-(4-Chloro-2-fluoro-5-methoxyphenyl)-1-methyl-5-trifluoromethyl-1H-pyrazole, a key intermediate for herbicides (Zhou Yu, 2002).

• Role in Synthesis of Antitumor and Antimicrobial Compounds : Derivatives of Methyl 5-chloro-2-fluoro-4-methoxybenzoate, such as methyl 3-chloro-6-hydroxy-2-(4-hydroxy-2-methoxy-6-methylphenoxy)-4-methoxybenzoate, have been isolated from marine endophytic fungi and exhibit moderate antitumor and antimicrobial activities (X. Xia et al., 2011).

• Synthesis of Brominated Derivatives : Methyl 5-chloro-2-fluoro-4-methoxybenzoate is involved in the synthesis of various brominated derivatives, which are significant in chemical research and pharmaceutical applications (Glen B. Deacon & Graeme John Farquharson, 1976).

Biomedical Applications

• Radiopharmaceutical Synthesis : Compounds related to Methyl 5-chloro-2-fluoro-4-methoxybenzoate are used in the synthesis of radiopharmaceuticals for brain imaging, particularly in targeting the GABA receptor (F. Vos & G. Slegers, 1994).

• Synthesis of Anti-inflammatory Compounds : Derivatives of this compound, like 5-aroyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids, have been synthesized and shown to possess potent anti-inflammatory and analgesic properties (J. Muchowski et al., 1985).

Environmental and Microbiological Studies

• Study in Methanogenic Consortia : Research has demonstrated the role of methyl 5-chloro-2-fluoro-4-methoxybenzoate derivatives in methanogenic consortia, highlighting their involvement in methanol and dimethoxybenzoate metabolism (E. Stupperich & R. Konle, 1993).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures should be taken while handling this compound to avoid exposure.

Future Directions

The future directions of “Methyl 5-chloro-2-fluoro-4-methoxybenzoate” could involve its use in the synthesis of more complex molecules, particularly as a precursor for histamine H4 receptor ligands. These ligands have potential applications in the treatment of inflammatory and immune disorders.